N-[4-(acetylamino)phenyl]-2-(allylthio)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-2-prop-2-enylsulfanylbenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-3-12-23-17-7-5-4-6-16(17)18(22)20-15-10-8-14(9-11-15)19-13(2)21/h3-11H,1,12H2,2H3,(H,19,21)(H,20,22)
• InChI Key: GAXSTINQGDURJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2SCC=C
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(allylthio)benzamide, commonly known as AABA, is a chemical compound that has been the subject of scientific research for its potential therapeutic applications. This compound is a small molecule that has been synthesized through various methods and has shown promising results in preclinical studies. In

Mechanism of Action

The mechanism of action of AABA is not fully understood, but it is believed to act through multiple pathways. AABA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, AABA can alter the expression of genes involved in cell growth, apoptosis, and inflammation. AABA has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
AABA has been shown to have various biochemical and physiological effects in preclinical studies. AABA has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. AABA has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, AABA has been shown to reduce oxidative stress and inflammation in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using AABA in lab experiments is its small molecular size, which allows for easy penetration into cells and tissues. AABA has also been shown to have low toxicity in preclinical studies, which makes it a promising candidate for further development. However, one limitation of using AABA in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on AABA. One direction is to further investigate its anti-cancer activity and potential use in cancer therapy. Another direction is to explore its anti-inflammatory and neuroprotective effects in the context of neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to understand the mechanism of action of AABA and its potential interactions with other drugs.

Scientific Research Applications

AABA has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In preclinical studies, AABA has shown anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. AABA has also demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, AABA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.